Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21347309 Phenylacetic acid mustard 10477-72-2 C12H15Cl2NO2
VC21342041 3,3-Tetramethyleneglutarimide 1075-89-4 C9H13NO2
VC21341978 9-epi-Artemisinin 113472-97-2 C15H22O5
VC21341799 {2-Butyl-5-chloro-3-[2'-(1-trityl-1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazol-4-yl}-methanol 124751-00-4 C41H37ClN6O
VC21347371 Atorvastatin Acetonide tert-Butyl Ester 125971-95-1 C40H47FN2O5
VC21341830 Dothiepin sulfoxide 1447-71-8 C19H21NOS
VC21347350 (S)-2-Hydroxy-3-methoxy-3,3-diphenylpropanoic acid 178306-52-0 C16H16O4
VC21347182 acetic acid;N-[(3S,6S,9S,11R,15S,18S,20R,21S,24S,25S)-21-(2-aminoethylamino)-3-[(1R)-3-amino-1-hydroxypropyl]-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,25-trihydroxy-15-[(1R)-1-hydroxyethyl]-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]-10,12-dimethyltetradecanamide 179463-17-3 C56H96N10O19
VC21341985 Methyl 3-(trimethylsilyl)-4-pentenoate 185411-12-5 C9H18O2Si
VC21349071 2-Amino-4-[(2-diisopropylaminoethyl)aminocarbonyl]-1,3-thiazole 206882-15-7 C12H22N4OS
VC21341795 Cycloposine 23185-94-6 C33H51NO7
VC21342013 (4-Chlorophenyl)(pyridin-2-yl)methanol 27652-89-7 C12H10ClNO
VC21342065 N-Methyl-3-phenylpropylamine hydrochloride 30684-07-2 C10H16NCl
VC21346999 Dexamethasone valerate 33755-46-3 C27H37FO6
VC21342086 Dobutamine 34368-04-2 C18H23NO3
VC21341848 Carbamazepine-10,11-epoxide 36507-30-9 C15H12N2O2
VC21342053 Hydroxymethylclenbuterol 38339-18-3 C12H18Cl2N2O2
VC21347311 (4-Phenylbutyl)phosphonic acid 46348-61-2 C10H15O3P
VC21346993 Beclomethasone valerate 52619-18-8 C27H37ClO6
VC21341946 2-Amino-N-cyclohexyl-N-methylbenzylamine 57365-08-9 C14H22N2
VC21341783 1-Bromo-3-methyladamantane 702-77-2 C11H17Br
VC21347261 3-Desmethylcolchicine 7336-33-6 C21H23NO6
VC21347345 Hydroxymethyl Dasatinib 910297-58-4 C22H26ClN7O3S
VC21347143 1H-Imidazole, 4-([1,1'-biphenyl]-4-ylphenylmethyl)- 91679-37-7 C22H18N2
VC21347069 (2'R,7R,8R,10S,13S,14S)-Methyl 10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,10,12,13,14,15,16-tetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate 95716-70-4 C24H30O5